Cas no 92576-30-2 (1H-Pyrazole-5-carboxylic acid, 3-methoxy-1-phenyl-, methyl ester)
92576-30-2 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 3-methoxy-1-phenyl-, methyl ester
CAS No:92576-30-2
MF:C12H12N2O3
MW:232.235282897949
CID:753125
PubChem ID:15710446
Update Time:2025-04-19
1H-Pyrazole-5-carboxylic acid, 3-methoxy-1-phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid, 3-methoxy-1-phenyl-, methyl ester
- methyl 5-methoxy-2-phenylpyrazole-3-carboxylate
- 92576-30-2
- DTXSID70577193
- Methyl 3-methoxy-1-phenyl-1H-pyrazole-5-carboxylate
- SCHEMBL20028706
-
- Inchi: 1S/C12H12N2O3/c1-16-11-8-10(12(15)17-2)14(13-11)9-6-4-3-5-7-9/h3-8H,1-2H3
- InChI Key: VHCGPFOCABZQDR-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=O)OC)N(C2C=CC=CC=2)N=1
Computed Properties
- Exact Mass: 232.08479225g/mol
- Monoisotopic Mass: 232.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 53.4Ų
1H-Pyrazole-5-carboxylic acid, 3-methoxy-1-phenyl-, methyl ester Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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